(2r)-2-(4-Bromophenyl)morpholine

• IUPAC Name: (2R)-2-(4-bromophenyl)morpholine
• InChI: InChI=1S/C10H12BrNO/c11-9-3-1-8(2-4-9)10-7-12-5-6-13-10/h1-4,10,12H,5-7H2/t10-/m0/s1
• InChI Key: IWMSBXAXPYFDAE-JTQLQIEISA-N
• Canonical SMILES: C1COC(CN1)C2=CC=C(C=C2)Br
• Isomeric SMILES: C1CO[C@@H](CN1)C2=CC=C(C=C2)Br
• Molecular Formula: C10H12BrNO
• DSSTOX Substance ID: DTXSID50651642
• Molecular Weight: 242.11 g/mol
• CAS RN: 920802-49-9

Description

(2r)-2-(4-Bromophenyl)morpholine, also known as brompheniramine, is a chemical compound that has been extensively studied for its potential applications in scientific research. It belongs to the class of antihistamines and is commonly used to treat allergies, colds, and other respiratory conditions. In

Scientific Research Applications

• Synthesis and Complexation with Metals :

  • Singh, Sooriyakumar, Husebye, and Törnroos (2000) explored the synthesis of derivatives of morpholine, specifically N-{2-(4-methoxyphenyltelluro)ethyl}morpholine (L1) and bis{2-(N-morpholino)ethyl}telluride (L2), which are tellurated derivatives. These compounds showed potential for complexation with palladium(II) and mercury(II) and exhibited interesting structural properties, such as square planar geometry around palladium and different bond lengths in their complexes (Singh et al., 2000).

• Applications in Photoactivated Cancer Therapy :

  • Tang, Xue, Yu, Chen, Cheng, Wang, Shao, and Dong (2019) developed a smart near-infrared photosensitizer with morpholine decorating on the aza-BODIPY core. This compound, designed for photoactivated cancer therapeutic methods like photothermal therapy (PTT) and photodynamic therapy (PDT), showed enhanced performance in tumor microenvironment-enhanced cancer theranostics (Tang et al., 2019).

• Synthesis of Heterocyclic Scaffolds :

  • Bonacorso, Rodrigues, Iglesias, Silveira, Feitosa, Rosa, Martins, Frizzo, and Zanatta (2018) synthesized new series of morpholine derivatives via the Buchwald–Hartwig amination. These compounds demonstrated strong interactions with ct-DNA, which could be attributed to π-stacking and/or hydrogen-bonding interactions, indicating potential in biomolecular binding properties (Bonacorso et al., 2018).

• Synthesis of Heterocyclic Structures :

  • Zhao (2012) reported on the synthesis of a compound involving 1-[(4-Bromophenyl)(morpholin-4-yl)methyl]naphthalen-2-ol. This study demonstrated a one-pot synthesis method and analyzed the compound's structure, highlighting the potential of morpholine derivatives in forming intricate heterocyclic structures (Zhao, 2012).

• Antimicrobial and Modulating Activities :

  • Oliveira, Teixeira, Cassiano, Sena, Coutinho, Menezes, Figueredo, Silva, Toledo, and Bento (2015) investigated the antimicrobial and modulating activity of 4-(Phenylsulfonyl) morpholine. This study revealed that the compound exhibited significant antimicrobial activities against various multi-resistant strains of bacteria and fungi (Oliveira et al., 2015).